molecular formula C6H4N4O B1626391 [1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde CAS No. 87841-07-4

[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde

Cat. No.: B1626391
CAS No.: 87841-07-4
M. Wt: 148.12 g/mol
InChI Key: YQCMLASTAFFGTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde is a useful research compound. Its molecular formula is C6H4N4O and its molecular weight is 148.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

  • Synthesis Approaches : Facile methods for synthesizing 1,2,4-triazolo[4,3-a]pyridines and related heterocycles through condensation and iodine-mediated oxidative cyclization have been developed. This process is applicable to a wide range of aldehydes and can be scaled up (Li et al., 2016).
  • Crystal Structure and DFT Calculations : Pyridazine derivatives, including those with a triazolo[4,3-b]pyridazine structure, have been synthesized and characterized using NMR, IR, mass spectral studies, and X-ray diffraction. DFT calculations were employed to determine various quantum chemical parameters (Sallam et al., 2021).

Biological and Medicinal Applications

  • Antitubulin Agents : Derivatives of 1,2,4-triazolo[4,3-b]pyridazines have been designed and synthesized as antitubulin agents. These compounds show potent antiproliferative activity against various cell lines and disrupt tubulin microtubule dynamics (Xu et al., 2016).
  • Antimicrobial Activity : Certain triazolopyrimidines and triazolothiadiazines, derivatives of 1,2,4-triazolo[4,3-b]pyridazines, have been synthesized and evaluated for antimicrobial activities against bacteria and fungi, showing varying degrees of efficacy (Hussein et al., 2011).

High-Energy Materials

  • Construction of High-Energy Materials : Bicyclic fused [1,2,4]triazolo[4,3-b]pyridazine has been used to create new low-sensitivity high-energy materials. These compounds exhibit significant detonation velocities and pressures, making them suitable for specific applications in this field (Chen et al., 2021).

Other Applications

  • Rapid Analogue Synthesis : A method for the rapid synthesis of biologically active trisubstituted triazolo[4,3-b]pyridazines has been developed. This allows for easy variation of substituents, which could be beneficial in the development of new compounds for various applications (Collins et al., 2000).

Properties

IUPAC Name

[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4N4O/c11-4-6-9-8-5-2-1-3-7-10(5)6/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YQCMLASTAFFGTP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NN=C(N2N=C1)C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60520971
Record name [1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60520971
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

148.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

87841-07-4
Record name [1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60520971
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde
Reactant of Route 2
[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde
Reactant of Route 3
Reactant of Route 3
[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde
Reactant of Route 4
[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde
Reactant of Route 5
[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde
Reactant of Route 6
[1,2,4]Triazolo[4,3-b]pyridazine-3-carbaldehyde

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.